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Compound of Interest

Compound Name: D-Leucine-D10

Cat. No.: B15556486

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
handling of D-Leucine-D10, a deuterated form of the amino acid Leucine. The following
procedures outline a framework for the safe operational use and disposal of D-Leucine-D10
waste, based on available safety data sheets and general laboratory safety principles.

Essential Safety Information

According to the Safety Data Sheet (SDS) from Cayman Chemical, L-Leucine-d10 is not
classified as a hazardous substance under the Globally Harmonized System (GHS).[1]
However, it is recommended to follow standard precautionary measures for handling
chemicals.[1] Other sources suggest that D-Leucine-D10 may be harmful if inhaled or
swallowed and may cause skin and eye irritation.[2] Therefore, adherence to standard
laboratory safety protocols is advised.

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
is recommended when handling D-Leucine-D10.
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PPE Category Required Equipment

Eye Protection Safety glasses with side shields or goggles.

) Impermeable and resistant gloves (e.g., nitrile or
Hand Protection
neoprene).

Body Protection Laboratory coat.

Generally not required under normal use with
) ) adequate ventilation. If dust is generated, a
Respiratory Protection ]
NIOSH/CEN approved respirator may be

appropriate.[2]

Always inspect gloves for signs of degradation or puncture before use and change them
immediately if they become contaminated.

Operational Plan: From Receipt to Disposal

A systematic approach to handling D-Leucine-D10 from the moment it arrives in the laboratory
to its final disposal is crucial for safety and regulatory compliance.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Recommended
storage is at room temperature.[3]

2. Handling and Weighing:

» Handle D-Leucine-D10 in a well-ventilated area.

» When weighing the solid form, take care to avoid the formation of dust.[2][4]
3. Dissolving:

» When preparing solutions, slowly add the solid D-Leucine-D10 to the solvent to prevent
splashing.
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Accidental Release Measures

In the event of a spill, follow these procedures:
e Minor Spill: For small spills, you can mechanically pick up the solid material.[1]

» Major Spill: For larger spills, avoid dust formation and breathing vapors, mist, or gas.[2][4]
Prevent the substance from entering sewers and public waters.[2][4]

First-Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[2]
o After Skin Contact: Wash the affected area with soap and plenty of water.[2]
o After Eye Contact: Rinse the eyes with water as a precaution.[2]
» After Swallowing: Rinse mouth with water and consult a physician.[2]

Disposal Plan

Proper disposal of D-Leucine-D10 and any contaminated materials is essential to prevent
environmental contamination and comply with regulations.

o Waste Segregation:

o Solid Waste: Collect unused or contaminated solid D-Leucine-D10 in a clearly labeled and
sealed container for chemical waste.

o Liquid Waste: Solutions containing D-Leucine-D10 should be collected in a designated,
sealed, and labeled container for liquid chemical waste.

o Contaminated Materials: Any materials that have come into contact with D-Leucine-D10,
such as weighing paper, pipette tips, and gloves, should be disposed of as chemical
waste.

e Final Disposal:
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o While smaller quantities may be disposable with household waste, it is best practice to
handle all chemical waste through a licensed disposal company.[1][2]

o Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company.[2] Do not empty into drains.[5]

Quantitative Data Summary

Property Value

Molecular Formula (CD3)2CDCD2CD(NH2)COOH
Molecular Weight 141.24 g/mol

Melting Point 293-296 °C (subl.) (lit.)
Isotopic Enrichment 98 atom % D

Purity 99%

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of D-Leucine-D10
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://cdn.caymanchem.com/cdn/msds/34843m.pdf
https://isotope.com/product/attachment/DNLM-4642-PK/SDS%20-%20DNLM-4642.pdf
https://isotope.com/product/attachment/DNLM-4642-PK/SDS%20-%20DNLM-4642.pdf
https://www.carlroth.com/medias/SDB-1699-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NDh8YXBwbGljYXRpb24vcGRmfGFHSmtMMmhrWWk4NU1UZzBNRE01T0RrMU1EY3dMMU5FUWw4eE5qazVYMDFVWDBWT0xuQmtaZ3w5MGQ5MDJhZTA0Y2FkMDMzNWI4Y2M2YjZiZDM5N2Q5NDRhZThjNTdmYmU5NWYyZGYwZmY3YmNkM2QyYjE3NTdi
https://www.benchchem.com/product/b15556486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

-

Preparation

(Receiving and InspectiorD

Proper Storage

~

.

Handling

~

Wear Appropriate PPE]

:

[Weighing in Ventilated Area]

[Solution Preparatior)

J

-

Dis%osal

Segregate Waste

.

:

Q_abel Waste Containers)

[Dispose via Licensed ContractoD

~

)

GSoIid, Liquid, Contaminated Materials)

J

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Leucine-D10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]
2. isotope.com [isotope.com]

3. cdnisotopes.com [cdnisotopes.com]

4. isotope.com [isotope.com]

5. carlroth.com [carlroth.com]

« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for D-
Leucine-D10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556486#personal-protective-equipment-for-
handling-d-leucine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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